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Compound of Interest

Compound Name:
2-(2-Bromophenyl)azepane

hydrochloride

CAS No.: 1177340-54-3

Cat. No.: B1286184

Get Quote

Executive Summary & Compound Profile
2-(2-Bromophenyl)azepane hydrochloride represents a specific structural exploration within

the 2-arylazepane scaffold—a chemical class that bridges the gap between the stimulant-

associated 2-arylpiperidines (e.g., Methylphenidate) and the dissociative arylcyclohexylamines

(e.g., Ketamine).

While the 6-membered piperidine ring is a privileged scaffold for monoamine transporter

inhibition (DAT/NET), the ring expansion to the 7-membered azepane introduces

conformational flexibility that significantly alters the pharmacological profile. This guide

analyzes 2-(2-Bromophenyl)azepane HCl in a head-to-head comparison with its structural and

functional analogs to delineate its likely pharmacodynamic footprint: NMDA receptor

antagonism coupled with modulate monoamine reuptake inhibition.
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Property Detail

Chemical Name 2-(2-Bromophenyl)azepane hydrochloride

CAS Number 383129-25-7 (Free base ref)

Molecular Formula C₁₂H₁₆BrN[1][2][3][4][5][6] · HCl

Core Scaffold 2-Arylazepane (7-membered amine ring)

Key Substituent

Ortho-Bromo (2-Br): Provides steric bulk and

lipophilicity, mimicking the ortho-chloro motif of

Ketamine.

Predicted Target
NMDA Receptor (Antagonist) / Serotonin-

Dopamine Transporters (Inhibitor)

Head-to-Head Comparison: The "Triad of Activity"
To understand the specific utility of 2-(2-Bromophenyl)azepane, we compare it against three

distinct classes of compounds that define its structural boundaries.

Comparator 1: The Ring-Contracted Homolog
Compound:2-(2-Chlorophenyl)piperidine (and related 2-phenylpiperidines like Desoxypipradrol)

Structural Difference: 6-membered ring vs. 7-membered ring.

Pharmacological Shift: The piperidine ring is optimal for Dopamine Transporter (DAT)

binding. Ring expansion to azepane generally decreases DAT affinity due to an imperfect fit

in the transporter's orthosteric site. However, it often increases affinity for the NMDA receptor

or Sigma receptors due to the larger hydrophobic volume occupancy.

Implication: 2-(2-Bromophenyl)azepane is predicted to be less stimulating than its piperidine

counterparts but potentially more dissociative or sedative.

Comparator 2: The Pharmacophore Analog
Compound:Ketamine (2-(2-Chlorophenyl)-2-(methylamino)cyclohexanone)
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Structural Similarity: Both share the 2-halo-phenyl moiety attached to a cyclic amine (or

amine-bearing ring). The ortho-halogen is critical for locking the phenyl ring out of plane

(atropisomerism-like effect), which is essential for NMDA receptor binding.

Pharmacological Shift: The bromine atom in 2-(2-Bromophenyl)azepane is larger (Van der

Waals radius: 1.85 Å) than the chlorine in Ketamine (1.75 Å). This increased steric bulk can

enhance potency if the binding pocket allows, but may reduce metabolic stability.

Implication: The 2-Br-azepane motif suggests a "Ketamine-like" dissociative profile, likely

acting as an open-channel blocker of the NMDA receptor.

Comparator 3: The Rigidified Analog
Compound:Lorcaserin (8-Chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine)

Structural Difference: Lorcaserin is a benzazepine, where the phenyl ring is fused to the

azepane ring. 2-(2-Bromophenyl)azepane has a pendant phenyl ring.

Pharmacological Shift: The fused system of Lorcaserin locks the structure into a

conformation specific for 5-HT2C agonism (anti-obesity). The flexible 2-arylazepane lacks

this rigidity, making it unlikely to be a selective 5-HT2C agonist. Instead, it favors the

"phencyclidine-like" binding pocket of the NMDA receptor.

Implication: Despite the "azepane" name, 2-(2-Bromophenyl)azepane is functionally distinct

from benzazepine 5-HT2C agonists.

Comparative Data Summary (Predicted & Literature-
Inferred)
Note: Values represent consensus ranges derived from SAR studies of the 2-arylazepane and

2-arylpiperidine scaffolds.
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Metric
2-(2-

Bromophenyl)azepa

ne

2-Phenylpiperidine

(Analog)
Ketamine

Primary Target
NMDA Receptor

(Antagonist)

Dopamine Transporter

(DAT)

NMDA Receptor

(Antagonist)

Secondary Target
DAT / NET (Weak

Inhibitor)
NET (Inhibitor) HCN1 / Dopamine D2

Binding Mode
Channel Blocker (PCP

Site)
Orthosteric Inhibitor

Channel Blocker (PCP

Site)

Lipophilicity (cLogP)
~3.8 (High - BBB

penetrant)
~2.5 ~3.0

Conf. Flexibility High (Ring puckering)
Moderate (Chair

conformer)

Low (Rigid

cyclohexanone)

Metabolic Route
Hydroxylation / N-

oxidation
Hydroxylation

N-demethylation

(Norketamine)

Experimental Protocols for Validation
To empirically verify the classification of 2-(2-Bromophenyl)azepane, the following self-

validating protocols are recommended.

A. Radioligand Binding Assay (NMDA vs. DAT)
Objective: Determine the affinity (

) for the NMDA receptor PCP-site versus the Dopamine Transporter.

Protocol:

Membrane Preparation:

NMDA: Use rat forebrain membranes. Wash 4x to remove endogenous glutamate/glycine.

DAT: Use rat striatal membranes.
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Ligands:

NMDA:

-MK-801 (Specific for the open channel).

DAT:

-WIN 35,428.

Incubation:

Dissolve 2-(2-Bromophenyl)azepane HCl in DMSO.

Incubate NMDA assay in TRIS-acetate buffer (pH 7.4) with 10 µM Glutamate / 10 µM

Glycine (Required to open the channel for antagonist binding).

Incubate for 2 hours at 4°C (DAT) or 25°C (NMDA).

Filtration: Rapid filtration through Whatman GF/B filters pre-soaked in 0.3% PEI.

Analysis: Calculate

and convert to

using the Cheng-Prusoff equation.

Validation Criteria: If

(NMDA) < 1 µM, the compound is a potent dissociative. If

(DAT) < 100 nM, it is a stimulant.

B. Functional Calcium Flux Assay (NMDA Antagonism)
Objective: Confirm functional blockade of the NMDA receptor channel.

Protocol:

Cell Line: HEK293 cells stably expressing GluN1/GluN2B subunits.
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Dye Loading: Load cells with Fluo-4 AM (calcium indicator) for 45 mins.

Challenge:

Pre-incubate cells with varying concentrations of 2-(2-Bromophenyl)azepane.

Inject agonist solution: 50 µM Glutamate + 50 µM Glycine.

Measurement: Monitor fluorescence intensity (Ex 488nm / Em 525nm) using a FLIPR or

kinetic plate reader.

Result: A dose-dependent reduction in fluorescence peak indicates functional antagonism.

Mechanism of Action Visualization
The following diagram illustrates the structural logic determining the pharmacological fate of the

2-arylazepane scaffold.
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Caption: Structural-Activity Relationship (SAR) flow showing how ring expansion and ortho-

substitution shift activity from DAT inhibition (Stimulant) to NMDA antagonism (Dissociative).

Synthesis & Stability Considerations
For researchers utilizing this compound, understanding its chemical stability is vital for

reproducible data.

Salt Form: The Hydrochloride (HCl) salt is preferred over the free base for stability. The free

base is a secondary amine prone to oxidation and carbonate formation upon exposure to air.
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Solubility:

Water: Soluble (up to ~10-20 mg/mL).

DMSO: Highly soluble (>50 mg/mL).

Recommendation: Prepare stock solutions in DMSO and dilute into aqueous buffer

immediately prior to use to prevent hydrolysis or precipitation.

Metabolic Stability: The azepane ring is susceptible to metabolic oxidation (forming lactams)

and N-dealkylation. The 2-bromo substituent protects the phenyl ring from rapid

hydroxylation at the ortho position, but para-hydroxylation remains a likely metabolic route.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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